Cas no 887592-14-5 (Quinazoline,7-bromo-4-chloro-2-(1-methylethyl)-)

Quinazoline,7-bromo-4-chloro-2-(1-methylethyl)- structure
887592-14-5 structure
Product Name:Quinazoline,7-bromo-4-chloro-2-(1-methylethyl)-
CAS No:887592-14-5
MF:C11H10BrClN2
MW:285.567500591278
CID:713683
PubChem ID:53404537
Update Time:2025-04-19

Quinazoline,7-bromo-4-chloro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline,7-bromo-4-chloro-2-(1-methylethyl)-
    • 7-bromo-4-chloro-2-isopropyl-quinazoline
    • 7-bromo-4-chloro-2-propan-2-ylquinazoline
    • 887592-14-5
    • 7-Bromo-4-chloro-2-isopropylquinazoline
    • AMY27566
    • 7-Bromo-4-chloro-2-(propan-2-yl)quinazoline
    • DTXSID30695408
    • MDL: MFCD06657218
    • Inchi: 1S/C11H10BrClN2/c1-6(2)11-14-9-5-7(12)3-4-8(9)10(13)15-11/h3-6H,1-2H3
    • InChI Key: UKVPMUMFQNOIJG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(=NC(C(C)C)=NC=2C=1)Cl

Computed Properties

  • Exact Mass: 283.972
  • Monoisotopic Mass: 283.972
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 4.4
  • Topological Polar Surface Area: 25.8A^2

Quinazoline,7-bromo-4-chloro-2-(1-methylethyl)- Pricemore >>

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